Cas no 883904-28-7 (L-Tyrosine, L-seryl-L-valyl-L-threonyl-L-glutaminyl-L-asparaginyl-L-lysyl-)

• Product name: L-Tyrosine, L-seryl-L-valyl-L-threonyl-L-glutaminyl-L-asparaginyl-L-lysyl-
• CAS No: 883904-28-7
• MF: C₃₆H₅₈N₁₀O₁₃
• MW: 838.904928684235
• CID: 634409
• PubChem ID: 25217413

L-Tyrosine, L-seryl-L-valyl-L-threonyl-L-glutaminyl-L-asparaginyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, L-seryl-L-valyl-L-threonyl-L-glutaminyl-L-asparaginyl-L-lysyl-
• DTXSID40649154
• L-Seryl-L-valyl-L-threonyl-L-glutaminyl-L-asparaginyl-L-lysyl-L-tyrosine
• 883904-28-7

• Inchi： InChI=1S/C36H58N10O13/c1-17(2)28(45-30(52)21(38)16-47)34(56)46-29(18(3)48)35(57)42-23(11-12-26(39)50)32(54)43-24(15-27(40)51)33(55)41-22(6-4-5-13-37)31(53)44-25(36(58)59)14-19-7-9-20(49)10-8-19/h7-10,17-18,21-25,28-29,47-49H,4-6,11-16,37-38H2,1-3H3,(H2,39,50)(H2,40,51)(H,41,55)(H,42,57)(H,43,54)(H,44,53)(H,45,52)(H,46,56)(H,58,59)/t18-,21+,22+,23+,24+,25+,28+,29+/m1/s1
• InChI Key： RTNVIIJCFQJZDZ-LRLZWRNUSA-N
• SMILES： CC(C)C(C(=O)NC(C(C)O)C(=O)NC(CCC(=O)N)C(=O)NC(CC(=O)N)C(=O)NC(CCCCN)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)NC(=O)C(CO)N

Computed Properties

• Exact Mass: 838.41848194g/mol
• Monoisotopic Mass: 838.41848194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 59
• Rotatable Bond Count: 27
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 411Ų
• XLogP3: -6.9